Cas no 7139-02-8 (2,6-Dichloro-4,8-dipiperidinopyrimido5,4-dpyrimidine)

• Product Name: 2,6-Dichloro-4,8-dipiperidinopyrimido5,4-dpyrimidine
• CAS No: 7139-02-8
• MF: C₁₆H₂₀Cl₂N₆
• MW: 367.276200294495
• MDL: MFCD07779463
• CID: 565706
• Update Time: 2025-11-02

2,6-Dichloro-4,8-dipiperidinopyrimido5,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidine
• 2,6-DICHLORO-4,8-DIPIPERIDINOPYRIMIDINO[5,4-D]PYRIMIDINE
• 2,6-Dichloro-4,8-dipiperidino-pyrimido[5,4-d]pyrimidine
• 2,6-Dichloro-4,8-dipiperidinopyrimido[5,4-d]pyrimidine
• Pyrimido[5,4-d]pyrimidine,2,6-dichloro-4,8-di-1-piperidinyl-
• 2,5-DIBENZYL-HEXAHYDRO-PYRROLO[3,4-C]PYRROLE-3A-CARBOXYLIC ACID
• 2,6-Dichlor-4,8-dipiperidino-pyrimido[5,4-d]pyrimidin
• 2,6-dichloro-4,8-di-piperidin-1-yl-pyrimido[5,4-d]pyrimidine
• 2,6-dichloro-4,8-dipiperidino-homopurine
• EINECS 230-437-4
• SN8015PESO
• AK103321
• 2,6-Dichloro-4,8-di(piperidin-1-yl)pyrimido(5,4-d)pyrimidine
• 2,6-Dichloro-4,8-di(1-piperidinyl)pyrimido[5,4-d]pyrimidine
• 2,6-Dichloro-4,8-dipiperidinopyrimido(5,4-d)pyrimidine
• 7-Methoxysalicylic Acid
• C16H20Cl2N6
• 2,6-Dichloro-4,8-dipiperidinopyrimido5,4-dpyrimidine

• MDL： MFCD07779463
• Inchi： 1S/C16H20Cl2N6/c17-15-20-12-11(13(21-15)23-7-3-1-4-8-23)19-16(18)22-14(12)24-9-5-2-6-10-24/h1-10H2
• InChI Key： PCVJQTVUJJJSRQ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(C(=N1)N1CCCCC1)=NC(=NC=2N1CCCCC1)Cl

Computed Properties

• Exact Mass: 366.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 377
• Topological Polar Surface Area: 58

Experimental Properties

• Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 249-251 ºC
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 58.04000
• LogP: 3.83720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2,6-Dichloro-4,8-dipiperidinopyrimido5,4-dpyrimidine

Comprehensive Overview of 2,6-Dichloro-4,8-dipiperidinopyrimido[5,4-d]pyrimidine (CAS No. 7139-02-8)

2,6-Dichloro-4,8-dipiperidinopyrimido[5,4-d]pyrimidine (CAS No. 7139-02-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrimidopyrimidine family, a class of nitrogen-containing bicyclic compounds known for their diverse biological activities. Researchers are particularly interested in its role as a kinase inhibitor, a signaling pathway modulator, and its potential in drug discovery.

The molecular structure of 2,6-Dichloro-4,8-dipiperidinopyrimido[5,4-d]pyrimidine features two chlorine atoms and two piperidine rings, which contribute to its reactivity and binding affinity with biological targets. Its CAS No. 7139-02-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and biochemical assays. Recent studies have explored its interactions with protein kinases, making it a candidate for cancer therapy and inflammatory disease research.

In the context of current trends, this compound aligns with the growing demand for small-molecule therapeutics and precision medicine. Users often search for terms like "pyrimidine derivatives in drug development" or "kinase inhibitors for oncology," highlighting the intersection of this compound with cutting-edge research. Its stability and synthetic accessibility also make it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles.

From an industrial perspective, 2,6-Dichloro-4,8-dipiperidinopyrimido[5,4-d]pyrimidine is synthesized through multi-step reactions involving chlorination and amination processes. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic purification and crystallization techniques. Environmental and safety considerations are also paramount, with researchers optimizing green chemistry protocols to minimize waste.

The compound's potential extends to agricultural chemistry, where its derivatives are investigated for pest control and plant growth regulation. Searches for "pyrimidine-based agrochemicals" or "sustainable crop protection" often lead to discussions about its analogs. This dual applicability in pharma and agro sectors underscores its versatility.

Future directions for CAS No. 7139-02-8 include structure-activity relationship (SAR) studies to enhance selectivity and reduce off-target effects. Collaborative efforts between academia and industry aim to unlock its full potential, addressing challenges like bioavailability and metabolic stability. As the scientific community prioritizes AI-driven drug design, this compound serves as a test case for computational modeling and virtual screening.

In summary, 2,6-Dichloro-4,8-dipiperidinopyrimido[5,4-d]pyrimidine (CAS No. 7139-02-8) represents a promising scaffold in modern chemistry. Its integration into high-throughput screening pipelines and alignment with personalized medicine trends ensure its continued relevance. For researchers and industry professionals, understanding its properties and applications is key to leveraging its capabilities in innovative therapeutics and sustainable agriculture.